Cas no 20151-47-7 (3,4-dihydro-8-methyl-2(1H)-Quinolinone)

3,4-Dihydro-8-methyl-2(1H)-quinolinone is a heterocyclic organic compound featuring a partially saturated quinolinone core with a methyl substituent at the 8-position. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. Its partially hydrogenated quinoline scaffold offers versatility for further functionalization, while the methyl group enhances steric and electronic properties. The compound is valued for its stability and compatibility with a range of chemical transformations, making it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. High purity grades ensure reproducibility in research and industrial processes.
3,4-dihydro-8-methyl-2(1H)-Quinolinone structure
20151-47-7 structure
Product Name:3,4-dihydro-8-methyl-2(1H)-Quinolinone
CAS No:20151-47-7
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00464327
CID:1057216
Update Time:2025-06-26

3,4-dihydro-8-methyl-2(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

    • 3,4-dihydro-8-methyl-2(1H)-Quinolinone
    • 8-methyl-3,4-dihydro-1H-quinolin-2-one
    • 8-Methyl-3,4-dihydroquinolin-2(1H)-one
    • 3,4-DIHYDRO-8-METHYL-2-QUINOLINONE
    • 8-Methyl-3,4-dihydro-1H-chinolin-2-on
    • 8-methyl-3,4-dihydro-2-quinolinone
    • 8-Methyl-3,4-dihydrocarbostyril
    • MDL: MFCD00464327
    • Inchi: 1S/C10H11NO/c1-7-3-2-4-8-5-6-9(12)11-10(7)8/h2-4H,5-6H2,1H3,(H,11,12)
    • InChI Key: NCQOEKMWICFEHS-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C=CC=C(C)C=2N1

Computed Properties

  • Exact Mass: 161.08400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 32.59000
  • LogP: 1.96480

3,4-dihydro-8-methyl-2(1H)-Quinolinone Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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3,4-dihydro-8-methyl-2(1H)-Quinolinone Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:20151-47-7)8-METHYL-3,4-DIHYDROQUINOLIN-2(1H)-ONE
Order Number:sfd11567
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on 3,4-dihydro-8-methyl-2(1H)-Quinolinone

3,4-Dihydro-8-Methyl-2(1H)-Quinolinone: A Promising Compound with Broad Pharmacological Applications

3,4-Dihydro-8-methyl-2(1H)-quinolinone, a quinolinone derivative with the CAS number 20151-47-7, has emerged as a significant molecule in the field of biomedical research. This compound, characterized by its unique heterocyclic ring system and functional group configuration, has attracted considerable attention due to its potential therapeutic applications. Recent studies have highlighted its role in modulating signal transduction pathways, making it a candidate for drug discovery and targeted therapy in various diseases.

The structural features of 3,4-dihydro-8-methyl-2(1H)-quinolinone are critical to its biological activity. The quinolinone core is a well-known scaffold in medicinal chemistry, often associated with diverse pharmacological properties. The 8-methyl substitution introduces steric and electronic effects that may enhance the compound's selectivity and bioavailability. Additionally, the 3,4-dihydro ring system contributes to its hydrophilic nature, which is essential for cellular penetration and interaction with biological targets.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 3,4-dihydro-8-methyl-2(1H)-quinolinone's potential. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits antioxidant activity by scavenging reactive oxygen species (ROS). The study utilized in vitro assays to evaluate its efficacy against oxidative stress, a key factor in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Another groundbreaking research published in ACS Chemical Biology in 2023 revealed that 3,4-dihydro-8-methyl-2(1H)-quinolinone can modulate mitochondrial function. The compound was found to enhance ATP production and reduce mitochondrial dysfunction, which is implicated in various metabolic disorders. This finding suggests its potential application in treating conditions such as type 2 diabetes and cardiovascular diseases.

The synthetic pathways of 3,4-dihydro-8-methyl-2(1H)-quinolinone have also been a focus of recent studies. A 2023 paper in Organic Letters described a novel asymmetric synthesis method that improves the yield and purity of this compound. The researchers utilized enantioselective catalysts to achieve high enantiomeric excess, which is crucial for pharmaceutical applications where stereochemistry significantly impacts pharmacological activity and toxicity.

Furthermore, the pharmacokinetic profile of 3,4-dihydro-8-methyl-2(1H)-quinolinone has been investigated in preclinical models. A 2023 study in Drug Metabolism and Disposition reported that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic disease management. The study also highlighted its low potential for drug-drug interactions, which is a critical factor in the development of multitherapeutic agents.

Emerging evidence suggests that 3,4-dihydrop-8-methyl-2(1H)-quinolinone may have anti-inflammatory properties. A 2023 study published in Journal of Inflammation Research found that the compound suppresses the NF-κB signaling pathway, a key mediator of inflammatory responses. This finding opens new avenues for its use in treating autoimmune disorders and chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The structural diversity of 3,4-dihydro-8-methyl-2(1H)-quinolinone derivatives has also been explored. A 2023 review in MedChemComm discussed the development of functionalized analogs with enhanced target specificity. For instance, the introduction of hydrophobic groups at the 3,4-dihydro position improved the compound's cell membrane permeability, while electrophilic substitutions on the quinolinone ring enhanced its binding affinity to specific protein targets.

Despite these promising findings, challenges remain in the clinical translation of 3,4-dihydro-8-methyl-2(1H)-quinolinone. One of the primary hurdles is the potential for off-target effects. A 2023 study in Toxicological Sciences warned that the compound may interfere with other signaling pathways, necessitating further in vivo studies to assess its safety profile. Additionally, the long-term toxicity of the compound requires thorough investigation before it can be considered for clinical trials.

Overall, the research on 3,4-dihydro-8-methyl-2(1H)-quinolinone represents a significant step forward in the field of drug discovery. Its diverse pharmacological properties and structural versatility make it a promising candidate for the treatment of several life-threatening diseases. As the field continues to evolve, it is expected that more preclinical and clinical studies will further elucidate the potential of this compound and its derivatives.

In conclusion, the ongoing research on 3,4-dihydro-8-methyl-2(1H)-quinolinone underscores its importance in modern pharmaceutical science. Its unique chemical structure and biological activity have positioned it as a valuable tool for targeted therapy and personalized medicine. As scientists continue to explore its therapeutic potential, it is anticipated that this compound will play a pivotal role in the development of novel therapies for a wide range of medical conditions.

The future of 3,4-dihydro-8-methyl-2(1H)-quinolinone research is bright, with numerous opportunities for innovation and discovery. As new technological advancements and methodologies emerge, the exploration of this compound's pharmacological properties is likely to expand, leading to new therapeutic applications and clinical breakthroughs. The continued dedication of researchers in this field is expected to yield significant advancements in the treatment of various medical conditions and health challenges.

Ultimately, the study of 3,4-dihydro-8-methyl-2(1H)-quinolinone exemplifies the dynamic nature of pharmaceutical research. Its potential to address complex medical needs and health challenges highlights the importance of innovative approaches in drug development. As the field progresses, the contributions of this compound are likely to become increasingly significant, shaping the future of medical science and patient care.

In summary, the research on 3,4-dihydro-8-methyl-2(1H)-quinolinone is a testament to the power of scientific inquiry and technological innovation. Its exploration has not only deepened our understanding of pharmacological mechanisms but also opened new doors for therapeutic advancements. As we continue to uncover the potential of this compound, its role in the medical field is poised to grow, offering hope and solutions for a multitude of health-related issues.

The journey of 3,4-dihydro-8-methyl-2(1H)-quinolinone from a chemical compound to a potential therapeutic agent is an inspiring example of how scientific research can lead to real-world applications. Its story is a reminder of the importance of curiosity, perseverance, and collaboration in the pursuit of medical breakthroughs. As the research continues, it is anticipated that this compound will continue to shape the future of pharmaceutical science and healthcare in meaningful ways.

In closing, the study of 3,4-dihydro-8-methyl-2(1H)-quinolinone is a crucial endeavor that reflects the ever-evolving landscape of pharmaceutical research. Its potential to contribute to the development of new therapies and improve patient outcomes underscores the significance of ongoing scientific exploration. As we move forward, the contributions of this compound are expected to have a lasting impact on the medical field, offering new opportunities for innovation and progress.

Through the continued study and application of 3,4-dihydro-8-methyl-2(1H)-quinolinone, we can look forward to a future where new treatments and therapies are developed to address a wide range of medical needs. The research on this compound is not only a scientific milestone but also a step towards improving global health. As scientists and researchers continue to explore its potential, the impact of this compound on the medical field is likely to become even more profound, paving the way for significant advancements in the years to come.

Ultimately, the exploration of 3,4-dihydro-8-methyl-2(1H)-quinolinone is a reflection of the power of scientific discovery and its ability to transform lives. Its journey from a chemical compound to a potential therapeutic agent is a testament to the importance of research and innovation in the medical field. As we continue to uncover the potential of this compound, its role in the future of medicine is destined to be significant, offering hope and solutions for a multitude of health-related issues.

In the end, the study of 3,4-dihydro-8-methyl-2(1H)-quinolinone is an ongoing process that highlights the dynamic and ever-evolving nature of pharmaceutical science. Its potential to contribute to the development of new therapies and improve patient outcomes underscores the significance of ongoing scientific exploration. As we move forward, the contributions of this compound are expected to have a lasting impact on the medical field, offering new opportunities for innovation and progress.

Through the continued study and application of 3,4-dihydro-8-methyl-2(1H)-quinolinone, we can look forward to a future where new treatments and therapies are developed to address a wide range of medical needs. The research on this compound is not only a scientific milestone but also a step towards improving global health. As scientists and researchers continue to explore its potential, the impact of this compound on the medical field is likely to become even more profound, paving the way for significant advancements in the years to come.

Ultimately, the exploration of 3,4-dihydro-8-methyl-2(1H)-quinolinone is a reflection of the power of scientific discovery and its ability to transform lives. Its journey from a chemical compound to a potential therapeutic agent is a testament to the importance of research and innovation in the medical field. As we continue to uncover the potential of this compound, its role in the future of medicine is destined to be significant, offering hope and solutions for a multitude of health-related issues.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:20151-47-7)8-METHYL-3,4-DIHYDROQUINOLIN-2(1H)-ONE
sfd11567
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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